Cas no 1795494-59-5 (N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide)

• Product Name: N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide
• CAS No: 1795494-59-5
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 5370320
• Update Time: 2025-10-21

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide

• Inchi： 1S/C15H16N4O/c20-15(12-4-8-16-9-5-12)18-13-6-10-19(11-13)14-3-1-2-7-17-14/h1-5,7-9,13H,6,10-11H2,(H,18,20)
• InChI Key： OTHBQEUYHDHBJJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NC2CCN(C3=NC=CC=C3)C2)=O)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.1±45.0 °C(Predicted)
• pka: 12.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide (CAS 1795494-59-5): A Comprehensive Overview

N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide (CAS 1795494-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic molecule features a unique structural framework combining pyridine and pyrrolidine moieties, making it a valuable scaffold for drug discovery. With the increasing demand for novel bioactive compounds in modern therapeutics, this molecule presents intriguing possibilities for researchers exploring kinase inhibitors and central nervous system (CNS) targets.

The molecular structure of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide contains two distinct pyridine rings connected through a pyrrolidine-carboxamide linker. This arrangement provides multiple sites for molecular interactions, particularly important in the development of small molecule therapeutics. Current trends in pharmaceutical research indicate growing interest in such nitrogen-containing heterocycles due to their improved bioavailability and target specificity compared to traditional drug candidates.

Recent studies suggest potential applications of CAS 1795494-59-5 in addressing neurological disorders, a field that has seen increased research activity following global health concerns about cognitive decline and neurodegenerative diseases. The compound's structural features resemble known neurotransmitter modulators, making it a candidate for investigation in conditions like Parkinson's disease and depression. Pharmaceutical companies are particularly interested in how modifications to this core structure might yield novel selective receptor agonists/antagonists.

From a synthetic chemistry perspective, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide presents interesting challenges and opportunities. The convergent synthesis typically involves amide bond formation between appropriately protected 3-pyrrolidinyl intermediates and 4-pyridinecarboxylic acid derivatives. Optimization of this process has become a focus area as researchers seek more efficient routes to this pharmacologically important scaffold. Recent advances in green chemistry approaches have prompted investigations into catalytic methods for similar transformations.

The physicochemical properties of CAS 1795494-59-5 contribute to its research utility. With moderate lipophilicity and the presence of hydrogen bond acceptors/donors, the compound demonstrates favorable characteristics for blood-brain barrier penetration - a crucial factor in CNS drug development. These properties align with current pharmaceutical industry preferences for compounds balancing potency with favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

Analytical characterization of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide typically employs advanced techniques including HPLC-MS and NMR spectroscopy. The quality control standards for this compound have become more stringent as its potential therapeutic applications develop. Researchers emphasize the importance of high-purity samples, particularly when evaluating biological activity, as even minor impurities can significantly affect experimental outcomes in sensitive assays.

In the context of intellectual property, several patent applications have emerged featuring derivatives of CAS 1795494-59-5, particularly in areas of kinase inhibition and neurological therapeutics. This patent activity reflects the compound's perceived value in drug discovery pipelines. The surge in related patent filings correlates with increased investment in personalized medicine approaches where targeted small molecules play a pivotal role.

The commercial availability of N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide has expanded in recent years to meet growing research demand. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to gram quantities for more extensive studies. Pricing trends reflect both the complexity of synthesis and the compound's potential value in pharmaceutical development programs.

Future directions for research involving CAS 1795494-59-5 may include exploration of its structure-activity relationships through systematic modification of its heterocyclic components. The emergence of artificial intelligence in drug discovery has enabled more efficient virtual screening of similar compounds, potentially accelerating the identification of optimized derivatives. Additionally, the compound's potential in combination therapies represents another promising avenue for investigation.

From a safety perspective, standard laboratory precautions are recommended when handling N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide, as with all research chemicals. While comprehensive toxicological data may be limited due to its research-stage status, proper personal protective equipment and ventilation should always be employed. Researchers are encouraged to consult relevant chemical safety databases for the most current handling guidelines.

The scientific literature surrounding CAS 1795494-59-5 continues to grow, with new studies regularly appearing in journals focused on medicinal chemistry and drug discovery. These publications provide valuable insights into the compound's potential applications and mechanisms of action. Researchers interested in this molecule should monitor these developments closely, as they may reveal new opportunities for therapeutic intervention or technological applications.

In conclusion, N-[1-(2-Pyridinyl)-3-pyrrolidinyl]-4-pyridinecarboxamide represents an important building block in modern pharmaceutical research. Its unique structural features and potential biological activities make it a compound of significant interest in several therapeutic areas. As research methodologies advance and our understanding of complex biological systems improves, the full potential of this molecule and its derivatives will likely become clearer, potentially leading to important contributions to human health and medicine.